Cas no 1859444-20-4 (1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol)

• Product Name: 1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol
• CAS No: 1859444-20-4
• MF: C₆H₁₄FNO
• MW: 135.17986536026
• CID: 5691682
• PubChem ID: 59155267
• Update Time: 2023-10-13

1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[ethyl(methyl)amino]-3-fluoropropan-2-ol
• EN300-1652389
• SCHEMBL12853844
• 1859444-20-4
• 2-Propanol, 1-(ethylmethylamino)-3-fluoro-
• 1-[Ethyl(methyl)amino]-3-fluoropropan-2-ol

• Inchi： 1S/C6H14FNO/c1-3-8(2)5-6(9)4-7/h6,9H,3-5H2,1-2H3
• InChI Key： UCERXHIBJVPXMO-UHFFFAOYSA-N
• SMILES： FCC(CN(C)CC)O

Computed Properties

• Exact Mass: 135.105942232g/mol
• Monoisotopic Mass: 135.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.978±0.06 g/cm3(Predicted)
• Boiling Point: 188.3±20.0 °C(Predicted)
• pka: 13.51±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins